5-[(2-methylphenoxy)methyl]-3-(4-methylphenyl)-1,2,4-oxadiazole

• IUPAC Name: 5-[(2-methylphenoxy)methyl]-3-(4-methylphenyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C17H16N2O2/c1-12-7-9-14(10-8-12)17-18-16(21-19-17)11-20-15-6-4-3-5-13(15)2/h3-10H,11H2,1-2H3
• InChI Key: YNKNINZSRGAGEB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NOC(=N2)COC3=CC=CC=C3C
• Molecular Formula: C17H16N2O2
• Molecular Weight: 280.32 g/mol

Description

5-[(2-methylphenoxy)methyl]-3-(4-methylphenyl)-1,2,4-oxadiazole is a chemical compound with potential applications in scientific research. This compound is a member of the oxadiazole family and has been studied for its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 5-[(2-methylphenoxy)methyl]-3-(4-methylphenyl)-1,2,4-oxadiazole is not fully understood. However, it has been proposed that this compound acts by inhibiting the production of pro-inflammatory cytokines and modulating the activity of neurotransmitters in the brain. Further research is needed to fully elucidate the mechanism of action of this compound.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. This compound has been shown to inhibit the production of pro-inflammatory cytokines, which may make it a potential therapeutic agent for inflammatory diseases. Additionally, this compound has been shown to have anxiolytic and antidepressant effects, which may make it a potential therapeutic agent for anxiety and depression.

Advantages and Limitations for Lab Experiments

One advantage of using 5-[(2-methylphenoxy)methyl]-3-(4-methylphenyl)-1,2,4-oxadiazole in lab experiments is its potential therapeutic applications. This compound has been shown to have anti-inflammatory, anxiolytic, and antidepressant effects, which may make it a valuable tool for studying these conditions. However, one limitation of using this compound in lab experiments is its limited availability. This compound is not commercially available and must be synthesized in the lab, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on 5-[(2-methylphenoxy)methyl]-3-(4-methylphenyl)-1,2,4-oxadiazole. One direction is to further investigate its mechanism of action, particularly its effects on neurotransmitters in the brain. Another direction is to study its potential therapeutic applications in more detail, particularly for inflammatory diseases and cancer treatment. Additionally, further research is needed to optimize the synthesis method of this compound for high yield and purity.

Synthesis Methods

The synthesis of 5-[(2-methylphenoxy)methyl]-3-(4-methylphenyl)-1,2,4-oxadiazole involves the reaction of 4-methylbenzohydrazide with 2-methylphenoxyacetyl chloride in the presence of a base. The resulting product is then reacted with 4-methylphenyl isocyanate to form the final compound. This synthesis method has been reported in several scientific publications and has been optimized for high yield and purity.

Scientific Research Applications

5-[(2-methylphenoxy)methyl]-3-(4-methylphenyl)-1,2,4-oxadiazole has potential applications in scientific research. This compound has been studied for its anti-inflammatory properties and has been shown to inhibit the production of pro-inflammatory cytokines. It has also been studied for its potential use as a therapeutic agent for cancer treatment. Additionally, this compound has been investigated for its effects on the central nervous system and has been shown to have anxiolytic and antidepressant effects.